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3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride

Name: 3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride
Brand: Smolecule
SKU: S924241
Rating: 4 (1 reviews)

Catalog No.

S924241

CAS No.

1211510-97-2

M.F

C7H14Cl2N2O

M. Wt

213.1 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Toxicity and Safety in Scientific Experiments

6. Applications in Scientific Experiments
7. Current State of Research
8. Potential Implications in Various Fields of Research and Industry
9. Future directions
10. Others

General Information

CAS Number

1211510-97-2

Product Name

3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride

IUPAC Name

3,7-diazabicyclo[3.3.1]nonan-9-one;dihydrochloride

Molecular Formula

C7H14Cl2N2O

Molecular Weight

213.1 g/mol

InChI

InChI=1S/C7H12N2O.2ClH/c10-7-5-1-8-3-6(7)4-9-2-5;;/h5-6,8-9H,1-4H2;2*1H

InChI Key

VJXGQUUNHHAALD-UHFFFAOYSA-N

SMILES

C1C2CNCC(C2=O)CN1.Cl.Cl

Canonical SMILES

C1C2CNCC(C2=O)CN1.Cl.Cl

3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride (DBN-HCl) is a bicyclic organic compound. The compound has two nitrogen atoms that are part of a fused six-membered ring and a four-membered ring. DBN-HCl has been considered as a potential candidate for producing novel biological molecules due to its unique structure and properties.
2.

Physical and Chemical Properties

DBN-HCl has a white crystalline appearance and a melting point of 160–165 °C. The compound is soluble in water, limited solubility in organic solvents, and has a slightly acidic pH. DBN-HCl also exhibits basicity, which makes it an excellent catalyst for organic reactions.
3.

Synthesis and Characterization

DBN-HCl can be prepared from 2,5-dimethyl-2,5-hexanediol. The synthesis process involves a series of reactions, including epoxidation, ring-closing metathesis, and hydrogenation. The resulting DBN-HCl can then be characterized using various analytical methods such as NMR spectroscopy and X-ray crystallography.
4. Analytical Methods
DBN-HCl can be analyzed using various analytical methods such as NMR spectroscopy, X-ray crystallography, and infrared spectroscopy. These methods provide information on the structural and physical properties of the compound, including its stereochemistry and crystal structure.
5. Biological Properties
DBN-HCl has been shown to exhibit significant biological properties. For example, it has been found to have antibacterial activity against various gram-positive and gram-negative bacteria. DBN-HCl has also shown to exhibit antifungal activity and has been used to develop novel antifungal agents.
6.

Toxicity and Safety in Scientific Experiments

Studies have shown that DBN-HCl exhibits low toxicity and is relatively safe to use in scientific experiments. However, further research is needed to determine the long-term effects of exposure to the compound.
7.

Applications in Scientific Experiments

DBN-HCl has been widely used as a catalyst in various organic reactions due to its unique properties, including its basicity and ability to act as a nucleophile. The compound has also been used to develop novel biological molecules such as peptides and nucleotides.
8.

Current State of Research

Research on DBN-HCl is ongoing, and scientists are exploring ways in which the compound can be used to develop new catalysts and biological molecules. Recent studies have also focused on the development of new analytical methods for the characterization of DBN-HCl.
9.

Potential Implications in Various Fields of Research and Industry

The unique properties of DBN-HCl make it a potential candidate for use in various fields of research and industry. For example, the compound can be used to develop new catalysts for chemical reactions or to produce novel biological molecules for use in drug discovery.
10. Limitations and Future Directions
Despite its potential applications, DBN-HCl has certain limitations that must be addressed. For example, the compound is not very soluble in organic solvents, which limits its usefulness in certain types of reactions. Future research could focus on developing new methods for improving the solubility of the compound, as well as exploring its potential applications in other areas such as materials science or nanotechnology.

Future directions

- The use of DBN-HCl in the development of novel materials and nanomaterials
- The development of new synthetic routes for DBN-HCl and related compounds
- The use of DBN-HCl in the production of novel biological molecules such as peptidomimetics and nucleic acid analogs
- The use of DBN-HCl as a catalyst in asymmetric synthesis reactions
- The development of new analytical methods for the characterization of DBN-HCl
- The study of the interaction between DBN-HCl and biomolecules such as proteins and nucleic acids
- The use of DBN-HCl in the development of new drugs for various diseases
- The exploration of the potential applications of DBN-HCl in materials science, nanotechnology, and other areas of research.